2-[4-[4-ethoxy-3-(hydroxymethyl)benzyl]-1-(4-methylbenzyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-[[4-ethoxy-3-(hydroxymethyl)phenyl]methyl]-1-[(4-methylphenyl)methyl]piperazin-2-yl]ethanol
• InChI: InChI=1S/C24H34N2O3/c1-3-29-24-9-8-21(14-22(24)18-28)15-25-11-12-26(23(17-25)10-13-27)16-20-6-4-19(2)5-7-20/h4-9,14,23,27-28H,3,10-13,15-18H2,1-2H3
• InChI Key: DPLBKSOUUPSYAJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)CN2CCN(C(C2)CCO)CC3=CC=C(C=C3)C)CO
• Molecular Formula: C24H34N2O3
• Molecular Weight: 398.5 g/mol

Description

2-[4-[4-ethoxy-3-(hydroxymethyl)benzyl]-1-(4-methylbenzyl)-2-piperazinyl]ethanol, commonly known as EBPM, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EBPM is a synthetic compound that belongs to the family of piperazine derivatives. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The exact mechanism of action of EBPM is not fully understood. However, it is believed to exert its biological effects through modulation of various signaling pathways. EBPM has been shown to inhibit the activity of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of COX-2, an enzyme involved in the production of inflammatory mediators. Additionally, EBPM has been found to activate the p53 pathway, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
EBPM has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. EBPM has also been found to induce apoptosis and inhibit cell proliferation in various cancer cell lines. Additionally, EBPM has been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

EBPM has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. Additionally, it exhibits a wide range of biological activities, making it a versatile tool for studying various disease models. However, its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

EBPM has shown promising results in preclinical studies, and further research is needed to explore its potential therapeutic applications. Future studies could focus on elucidating the exact mechanism of action of EBPM and its potential use in combination with other drugs for cancer therapy. Additionally, the safety and efficacy of EBPM in human trials need to be evaluated before it can be considered for clinical use.

Synthesis Methods

EBPM can be synthesized through a multi-step process that involves the reaction of 4-ethoxy-3-(hydroxymethyl)benzaldehyde with 4-methylbenzylpiperazine in the presence of a catalyst. The resulting intermediate is then reduced to yield the final product, 2-[4-[4-ethoxy-3-(hydroxymethyl)benzyl]-1-(4-methylbenzyl)-2-piperazinyl]ethanol.

Scientific Research Applications

EBPM has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory and analgesic effects in animal models of inflammation and pain. Additionally, EBPM has been shown to have antitumor effects in various cancer cell lines. Its ability to induce apoptosis and inhibit cell proliferation has made it a promising candidate for cancer therapy.